2-[(4-{[4-({2-[4-(sec-butyl)anilino]-2-oxoethyl}sulfanyl)phenyl]sulfanyl}phenyl)sulfanyl]-N-[4-(sec-butyl)phenyl]acetamide

• IUPAC Name: 2-[4-[4-[2-(4-butan-2-ylanilino)-2-oxoethyl]sulfanylphenyl]sulfanylphenyl]sulfanyl-N-(4-butan-2-ylphenyl)acetamide
• InChI: InChI=1S/C36H40N2O2S3/c1-5-25(3)27-7-11-29(12-8-27)37-35(39)23-41-31-15-19-33(20-16-31)43-34-21-17-32(18-22-34)42-24-36(40)38-30-13-9-28(10-14-30)26(4)6-2/h7-22,25-26H,5-6,23-24H2,1-4H3,(H,37,39)(H,38,40)
• InChI Key: XIGCTTQNTIMNPR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)SC3=CC=C(C=C3)SCC(=O)NC4=CC=C(C=C4)C(C)CC
• Molecular Formula: C36H40N2O2S3
• Molecular Weight: 628.9 g/mol
• CAS No.: 882079-08-5

Description

2-[(4-{[4-({2-[4-(sec-butyl)anilino]-2-oxoethyl}sulfanyl)phenyl]sulfanyl}phenyl)sulfanyl]-N-[4-(sec-butyl)phenyl]acetamide is a useful research compound. Its molecular formula is C36H40N2O2S3 and its molecular weight is 628.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• A series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, which share a structural similarity with the queried compound, were synthesized and tested for antimicrobial and hemolytic activity. The synthesized compounds displayed variable antimicrobial activity against selected microbial species, suggesting the potential of the core structure for antimicrobial applications (Rehman et al., 2016).

Quantum Chemical Insights and Drug Likeness

• The quantum chemical properties, including molecular structure and vibrational assignments, of a closely related molecule, 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, were investigated. The study provided insights into the intermolecular interactions, drug likeness based on Lipinski's rule, and potential antiviral potency against SARS-CoV-2, indicating the compound's relevance in antiviral research and its pharmacokinetic properties (Mary et al., 2020).

Anticancer Properties

• The pharmacophore hybridization approach was applied to a structurally similar compound, leading to the synthesis of a novel non-condensed pyrazoline-bearing hybrid molecule showing anticancer activity. This highlights the potential of this chemical framework in designing drug-like small molecules with anticancer properties (Yushyn et al., 2022).

Molecular Docking and Antiviral Applications

• Another study on a similar compound, N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide, explored its vibrational signatures, the effect of rehybridization, and hyperconjugation on its structure. The study also included in-silico docking to show inhibition activity against a virus, emphasizing the compound's potential in antiviral therapy (Mary et al., 2022).